N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

• IUPAC Name: N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C21H22ClN3O3S2/c1-14-5-4-12-25(13-14)30(27,28)16-10-8-15(9-11-16)20(26)23-21-24(2)19-17(22)6-3-7-18(19)29-21/h3,6-11,14H,4-5,12-13H2,1-2H3
• InChI Key: DEEUWNIOJIYAKA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=CC=C4Cl)C
• Molecular Formula: C21H22ClN3O3S2
• Molecular Weight: 464.0 g/mol

Description

“N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide” is a chemical compound with the molecular formula C21H22ClN3O3S2. It has a molecular weight of 464.

Scientific Research Applications

Anticancer Activity

Research has demonstrated the synthesis and evaluation of indapamide derivatives, including benzothiazole sulfonamides, for their anticancer properties. These compounds have shown proapoptotic activity against melanoma cell lines, with some derivatives inhibiting key enzymes involved in cancer progression (Yılmaz et al., 2015). Further studies on N-1,3-benzothiazol-2-ylbenzamide derivatives have revealed their antiproliferative activity on human liver hepatocellular carcinoma and breast cancer cell lines, indicating their potential as novel apoptosis inducers (Corbo et al., 2016).

Anticonvulsant Activity

Novel benzothiazole coupled sulfonamide derivatives have been synthesized and evaluated for their anticonvulsant activity. These compounds have shown significant potential in neurotoxicity screening and computational studies, highlighting their therapeutic promise in treating seizure disorders (Khokra et al., 2019).